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Compound of Interest

Compound Name: Boc-3,5-Dibromo-L-tyrosine

Cat. No.: B558712 Get Quote

The following procedural guide is intended for researchers, scientists, and drug development

professionals, providing essential safety and logistical information for the proper disposal of

Boc-3,5-Dibromo-L-tyrosine. This document is designed to supplement, not replace, your

institution's specific environmental health and safety (EHS) guidelines and the official Safety

Data Sheet (SDS).

Key Safety and Handling Information
Before beginning any disposal procedure, it is critical to understand the nature of the chemical.

Boc-3,5-Dibromo-L-tyrosine is a halogenated organic compound.[1] As with any laboratory

chemical, appropriate personal protective equipment (PPE) must be worn at all times during

handling and disposal.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[2]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[2]

Body Protection: A laboratory coat and appropriate footwear.[2]

Chemical and Physical Properties
A summary of the key properties of Boc-3,5-Dibromo-L-tyrosine is provided below.
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Property Information

Chemical Name N-(tert-Butoxycarbonyl)-3,5-dibromo-L-tyrosine

Molecular Formula C₁₄H₁₇Br₂NO₅

Molecular Weight 439.10 g/mol

Appearance White to off-white powder

Primary Hazard Class Halogenated Organic Compound

Disposal Consideration
Classified as hazardous waste; requires

disposal via a licensed service.[2][3]

Step-by-Step Disposal Protocol
The proper disposal of Boc-3,5-Dibromo-L-tyrosine and its associated waste is crucial for

laboratory safety and environmental protection. Do not dispose of this chemical down the drain

or in regular trash.[3][4][5]

Experimental Protocol for Waste Disposal:

Waste Identification and Segregation:

Identify all waste streams containing Boc-3,5-Dibromo-L-tyrosine. This includes unused

solid chemical, solutions containing the compound, and contaminated labware (e.g.,

pipette tips, weigh boats, gloves).

Crucially, this waste must be segregated as Halogenated Organic Waste.[1]

Do not mix halogenated waste with non-halogenated organic waste, aqueous waste,

acids, or bases.[1][6]

Waste Collection and Containerization:

Solid Waste: Collect unused or expired solid Boc-3,5-Dibromo-L-tyrosine and

contaminated disposables in a dedicated, chemically compatible container. This container

should be clearly labeled for halogenated solid waste.
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Liquid Waste: Collect all solutions containing Boc-3,5-Dibromo-L-tyrosine in a

designated, leak-proof container for halogenated liquid waste.[7]

Ensure all waste containers are securely sealed when not in use.[7]

Labeling:

Label all waste containers clearly with the words "Hazardous Waste".[7]

The label must also include the full chemical name: "Boc-3,5-Dibromo-L-tyrosine" and

list all other components and their approximate percentages.[1][7]

Storage:

Store the sealed and labeled waste containers in a designated and properly ventilated

satellite accumulation area.[7]

Ensure the storage area is away from incompatible materials.[5]

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed professional waste disposal service.[3]

The standard disposal method for halogenated organic compounds is high-temperature

incineration in a specialized facility.[1][3]

Spill Management
In the event of a small spill, follow these procedures:

Restrict Access: Cordon off the area to prevent further contamination.

Wear PPE: Ensure you are wearing the appropriate PPE as described above.

Contain and Absorb: For solid spills, avoid creating dust.[3] Carefully sweep or scoop the

material. For liquid spills, cover with an inert absorbent material.[5]
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Collect Waste: Place all contaminated absorbent material and cleaning supplies into a

designated hazardous waste container and label it appropriately.[5]

Decontaminate: Clean the spill area thoroughly.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of Boc-
3,5-Dibromo-L-tyrosine.
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In-Lab Procedure

Final Disposal
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Caption: Workflow for the proper disposal of Boc-3,5-Dibromo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bucknell.edu [bucknell.edu]

2. benchchem.com [benchchem.com]

3. capotchem.cn [capotchem.cn]

4. chemos.de [chemos.de]

5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

6. 7.2 Organic Solvents [ehs.cornell.edu]

7. campusoperations.temple.edu [campusoperations.temple.edu]

To cite this document: BenchChem. [Proper Disposal of Boc-3,5-Dibromo-L-tyrosine: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558712#boc-3-5-dibromo-l-tyrosine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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